Cas no 104249-53-8 (1H-Pyrazole-4-carboxylicacid, 3-hydrazinyl-5-(1-methylethyl)-, methyl ester)
104249-53-8 structure
Product Name:1H-Pyrazole-4-carboxylicacid, 3-hydrazinyl-5-(1-methylethyl)-, methyl ester
CAS No:104249-53-8
MF:C8H14N4O2
MW:198.222361087799
CID:126111
PubChem ID:13725775
Update Time:2025-04-18
1H-Pyrazole-4-carboxylicacid, 3-hydrazinyl-5-(1-methylethyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-4-carboxylicacid, 3-hydrazinyl-5-(1-methylethyl)-, methyl ester
- 1H-Pyrazole-4-carboxylicacid, 3-hydrazino-5-(1-methylethyl)-, methyl ester (9CI)
- 1H-Pyrazole-4-carboxylicacid,3-hydrazino-5-(1-methylethyl)-,methylester
- 104249-53-8
- Methyl 3-hydrazinyl-5-isopropyl-1H-pyrazole-4-carboxylate
- methyl 3-hydrazinyl-5-propan-2-yl-1H-pyrazole-4-carboxylate
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- Inchi: 1S/C8H14N4O2/c1-4(2)6-5(8(13)14-3)7(10-9)12-11-6/h4H,9H2,1-3H3,(H2,10,11,12)
- InChI Key: PASDFQAWUGHBNS-UHFFFAOYSA-N
- SMILES: O(C)C(C1C(NN)=NNC=1C(C)C)=O
Computed Properties
- Exact Mass: 198.11182
- Monoisotopic Mass: 198.11167570g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 93Ų
Experimental Properties
- PSA: 93.03
1H-Pyrazole-4-carboxylicacid, 3-hydrazinyl-5-(1-methylethyl)-, methyl ester Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
104249-53-8 (1H-Pyrazole-4-carboxylicacid, 3-hydrazinyl-5-(1-methylethyl)-, methyl ester) Related Products
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